3-Tert-butyl-4-hydroxyphenyl pentanoate

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• SMILES: CCCCC(=O)OC1=CC(=C(C=C1)O)C(C)(C)C
• InChI: InChI=1S/C15H22O3/c1-5-6-7-14(17)18-11-8-9-13(16)12(10-11)15(2,3)4/h8-10,16H,5-7H2,1-4H3
• InChIKey: KQTFAYNEKWHQGE-UHFFFAOYSA-N

Avoid antioxidant volatilization and leaching in high-temperature polymers. 3-Tert-butyl-4-hydroxyphenyl pentanoate offers a tailored solution for demanding polyolefin and engineering plastic applications. - Intermediate MW and XLogP of 4.4 optimize volatility and migration resistance, bridging the gap between BHT and high-MW stabilizers like Irganox 1076. - A reactive pentanoate ester enables transesterification to create non-migrating, polymer-bound antioxidant systems for food-contact and medical applications. - Mono-tert-butyl substitution provides balanced radical scavenging with reduced color contribution, ideal for transparent and white goods.

Structural and Physicochemical Overview

3-Tert-butyl-4-hydroxyphenyl pentanoate (CAS not assigned) is a phenolic ester compound belonging to the hindered phenol class of antioxidants [1]. Its molecular structure features a 3-tert-butyl-4-hydroxyphenyl moiety esterified with a pentanoic acid group (C15H22O3, MW 250.33 g/mol), which confers unique physicochemical properties including an XLogP3-AA value of 4.4, indicating substantial lipophilicity [1]. As a primary antioxidant, it functions by scavenging free radicals through hydrogen atom transfer from the phenolic hydroxyl group, thereby interrupting oxidative chain reactions in organic materials [2].

Compound Class Hindered phenolic antioxidant

Key Functionality Ester handle for covalent polymer grafting

Substitution Pattern Mono-tert-butyl, C5 pentanoate ester

• [1] PubChem. (2025). Compound Summary for CID 4114786: 3-Tert-butyl-4-hydroxyphenyl pentanoate. National Center for Biotechnology Information. View Source
• [2] Pospíšil, J. (1993). Chemical and photochemical behaviour of phenolic antioxidants in polymer stabilization: A state of the art report, Part I. Polymer Degradation and Stability, 40(2), 217-232. View Source

Why Substitution with Generic Phenolic Antioxidants Fails

While many hindered phenolic antioxidants share a common mechanism of radical scavenging, their performance in specific polymer matrices and processing conditions is profoundly influenced by molecular architecture, including substitution pattern, ester chain length, and steric hindrance [1]. The pentanoate ester of 3-tert-butyl-4-hydroxyphenyl pentanoate provides a distinct balance of volatility, compatibility, and migration resistance compared to common alternatives like BHT or propanoate esters [2]. Generic substitution without empirical validation risks compromising long-term thermal stability, color retention, and extraction resistance—parameters that directly impact product lifespan and regulatory compliance in applications ranging from food-contact plastics to high-temperature lubricants [3].

BHT substitution may shift volatility and migration profile due to missing ester chain.

Propanoate esters may increase volatilization losses during high-temperature processing.

Di-tert-butyl analogs (e.g., Irganox 1076) may alter color stability and radical trapping kinetics.

• [1] Tocháček, J. (2001). Effect of secondary structure on the activity of phenolic antioxidants. Polymer Degradation and Stability, 72(3), 569-575. View Source
• [2] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source
• [3] Zweifel, H. (1998). Stabilization of Polymeric Materials. Springer-Verlag Berlin Heidelberg. View Source

Quantitative Differentiation from Close Structural Analogs

Molecular Weight and Lipophilicity vs. Shorter Ester Homologs

3-Tert-butyl-4-hydroxyphenyl pentanoate exhibits a molecular weight of 250.33 g/mol and a computed XLogP3-AA of 4.4 [1]. This compares to the propanoate homolog (3-tert-butyl-4-hydroxyphenyl propanoate, estimated MW ~236 g/mol, XLogP ~3.8) and the butyrate homolog (MW ~250 g/mol, XLogP ~4.1) . The increased molecular weight and lipophilicity of the pentanoate ester are expected to reduce volatility and enhance compatibility with non-polar polymer matrices, which are critical factors for minimizing additive loss during high-temperature processing and extending long-term thermal stability [2].

MW & Lipophilicity

Class-level inference

MW 250.33 g/mol, XLogP 4.4 vs. propanoate homolog (~236 g/mol, ~3.8)

Supports higher retention in non-polar polymer matrices

Computed values; empirical migration data needed

Evidence Dimension	Molecular weight and lipophilicity (XLogP3-AA)
Target Compound Data	MW = 250.33 g/mol; XLogP3-AA = 4.4
Comparator Or Baseline	Propanoate homolog (MW ~236 g/mol, XLogP ~3.8); Butyrate homolog (MW ~250 g/mol, XLogP ~4.1)
Quantified Difference	Pentanoate MW is ~14 g/mol higher than propanoate; XLogP is 0.6 units higher
Conditions	Computed physicochemical properties based on molecular structure

Why This Matters

Higher molecular weight and lipophilicity correlate with reduced volatility and improved retention in polymer matrices during processing, leading to more durable antioxidant protection.

• [1] PubChem. (2025). Compound Summary for CID 4114786: 3-Tert-butyl-4-hydroxyphenyl pentanoate. National Center for Biotechnology Information. View Source
• [2] Al-Malaika, S. (2004). Perspectives in the stabilisation of polyolefins. Advances in Polymer Science, 169, 121-150. View Source

Steric Hindrance and Radical Scavenging Kinetics

The presence of a single tert-butyl group at the ortho position relative to the phenolic hydroxyl in 3-tert-butyl-4-hydroxyphenyl pentanoate creates a sterically hindered phenol with intermediate radical scavenging kinetics [1]. This contrasts with non-hindered phenols (e.g., unsubstituted phenol) which exhibit rapid but non-selective oxidation, and di-tert-butyl phenols (e.g., BHT, Irganox 1076) which show slower but more controlled radical trapping due to greater steric hindrance [2]. The mono-tert-butyl substitution pattern is documented in patent literature as providing a balance between antioxidant efficiency and color stability, a key advantage over more heavily substituted analogs in color-sensitive applications [3].

Steric Hindrance & Kinetics

Class-level inference

One ortho tert-butyl group vs. two in BHT / Irganox 1076

Mono-substitution may offer intermediate radical scavenging and color stability

Kinetic data from analogous phenols; product-specific validation advised

Evidence Dimension	Number and position of tert-butyl substituents
Target Compound Data	One tert-butyl group at ortho position (3-position relative to hydroxyl)
Comparator Or Baseline	BHT: two tert-butyl groups (2,6-di-tert-butyl); Irganox 1076: two tert-butyl groups (3,5-di-tert-butyl)
Quantified Difference	Mono-substitution reduces steric hindrance compared to di-substituted analogs, potentially increasing reaction rate with peroxyl radicals while maintaining adequate stability.
Conditions	Structural analysis; kinetic studies on analogous phenolic antioxidants

Why This Matters

The mono-tert-butyl substitution pattern may offer a tunable balance between antioxidant reactivity and color stability, which is critical for applications requiring low discoloration, such as transparent plastics and white goods.

• [1] Denisov, E. T., & Khudyakov, I. V. (1987). Mechanisms of action and reactivities of free radicals of inhibitors. Chemical Reviews, 87(6), 1313-1357. View Source
• [2] Pospíšil, J. (1988). Mechanistic action of phenolic antioxidants in polymers—A review. Polymer Degradation and Stability, 20(3-4), 181-202. View Source
• [3] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source

Ester Chain Length and Polymer Migration Resistance

The pentanoate ester chain (C5) in 3-tert-butyl-4-hydroxyphenyl pentanoate provides a distinct solubility and diffusion profile compared to shorter-chain esters like acetate (C2) or propanoate (C3) [1]. Patent literature on structurally related 3,5-di-tert-butyl-4-hydroxyphenyl alkanoates demonstrates that increasing ester chain length from C1 to C18 reduces volatility and improves compatibility with polyolefins, while excessively long chains may reduce antioxidant efficiency due to dilution of the active phenolic group [2]. The C5 pentanoate ester represents an intermediate chain length that balances these competing factors, offering a unique performance niche distinct from both short-chain (e.g., BHT) and long-chain (e.g., Irganox 1076, C18) commercial antioxidants .

Ester Chain & Migration

Class-level inference

C5 pentanoate ester, intermediate between C3 propanoate and C18 stearyl

Balances volatility and compatibility for processing retention

Migration resistance inferred from homologous series

Evidence Dimension	Ester alkyl chain length
Target Compound Data	Pentanoate (C5) ester chain
Comparator Or Baseline	BHT (no ester, methyl groups); Irganox 1076 (C18 stearyl ester); Propanoate analogs (C3 ester)
Quantified Difference	C5 chain length is intermediate between C3 (propanoate) and C18 (stearyl) esters, providing a unique combination of volatility and compatibility.
Conditions	Structure-property analysis based on patent and literature data for homologous series

Why This Matters

The C5 ester chain length offers a distinct balance of volatility, migration resistance, and compatibility, enabling formulation in applications where short-chain esters volatilize excessively and long-chain esters exhibit insufficient antioxidant activity per unit mass.

• [1] Gugumus, F. (1990). Mechanisms of thermooxidative stabilisation with HAS. Polymer Degradation and Stability, 27(1), 1-23. View Source
• [2] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source

Thermal Decomposition Profile vs. Commercial Antioxidants

Thermogravimetric analysis (TGA) of structurally related phenolic esters indicates that the thermal decomposition temperature is influenced by both the phenolic substitution pattern and the ester chain length [1]. While direct TGA data for 3-tert-butyl-4-hydroxyphenyl pentanoate is not publicly available, studies on homologous 3,5-di-tert-butyl-4-hydroxyphenyl alkanoates show that propanoate esters (C3) typically exhibit 5% weight loss at approximately 220-240°C, whereas longer-chain esters (C12-C18) show improved thermal stability with 5% weight loss at 260-280°C [2]. The pentanoate ester (C5) is predicted to fall within an intermediate thermal stability range, potentially offering sufficient stability for standard polymer processing temperatures while avoiding the excessive molecular weight and reduced antioxidant efficiency of very long-chain esters [3].

Thermal Stability (TGA)

Class-level inference

Predicted TGA 5% loss 230–250 °C; propanoate ~220–240 °C, stearyl ~260–280 °C

Intermediate thermal stability suitable for moderate processing temperatures

Estimated from homologous series; direct TGA data not publicly available

Evidence Dimension	Thermal decomposition temperature (TGA 5% weight loss)
Target Compound Data	Predicted TGA 5% weight loss: 230-250°C (based on homologous series)
Comparator Or Baseline	Propanoate esters (C3): 220-240°C; Stearyl esters (C18): 260-280°C
Quantified Difference	Pentanoate ester thermal stability is intermediate, approximately 10-20°C higher than propanoate and 20-30°C lower than stearyl esters.
Conditions	Thermogravimetric analysis under nitrogen atmosphere; data inferred from homologous series

Why This Matters

The intermediate thermal stability profile may be advantageous for applications requiring processing at moderate temperatures (e.g., 180-220°C) where short-chain esters volatilize but long-chain esters are unnecessary or cost-prohibitive.

• [1] Wang, Y., Ren, H., Yan, Y., He, S., Wu, S., & Zhao, Q. (2021). Hindered phenolic antioxidants as heat-oxygen stabilizers for HDPE. Journal of Applied Polymer Science, 138(10), 49957. View Source
• [2] Gugumus, F. (1993). Current trends in the stabilisation of polyolefins. Polymer Degradation and Stability, 39(1), 117-135. View Source
• [3] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source

Synthetic Utility as a Polymer-Bound Stabilizer Intermediate

Patent US4049713A explicitly describes esters of trisubstituted hydroxyphenylalkanoic acids, including pentanoate esters, as valuable stabilizers for organic materials and as intermediates for synthesizing more complex antioxidant molecules [1]. The patent teaches that the pentanoate ester can be transesterified with polyols to produce high-molecular-weight polymeric antioxidants with enhanced extraction resistance and thermal stability [2]. This synthetic versatility distinguishes 3-tert-butyl-4-hydroxyphenyl pentanoate from simpler analogs like BHT, which lack an ester functionality and therefore cannot be covalently incorporated into polymer backbones or converted into macromolecular stabilizers [3].

Synthetic Utility

Supporting evidence

Ester handle enables transesterification with polyols to form macromolecular antioxidants

Supports development of non-migrating polymer-bound stabilizers

Patent US4049713A; reaction optimization required

Evidence Dimension	Synthetic utility and functional group versatility
Target Compound Data	Contains ester functionality enabling transesterification and polymer grafting
Comparator Or Baseline	BHT: lacks ester group, cannot be chemically bound to polymers; Irganox 1076: contains ester but is a finished stabilizer rather than an intermediate
Quantified Difference	Ester group provides a reactive handle for further chemical modification, enabling covalent attachment to polymers or synthesis of macromolecular antioxidants.
Conditions	Transesterification reactions with polyols at elevated temperatures (110-230°C) in the presence of tin catalysts

Why This Matters

The ester functionality enables 3-tert-butyl-4-hydroxyphenyl pentanoate to serve not only as a direct antioxidant additive but also as a versatile building block for synthesizing non-migrating, polymer-bound stabilizers, offering formulators a pathway to meet stringent extraction and migration regulations.

• [1] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source
• [2] Munteanu, D. (1987). Polymeric antioxidants. In Developments in Polymer Stabilisation—8 (pp. 179-232). Elsevier Applied Science. View Source
• [3] Pospíšil, J., & Nešpurek, S. (2000). Highlights in the inherent chemical activity of polymer stabilizers. In Handbook of Polymer Degradation (2nd ed., pp. 191-276). Marcel Dekker. View Source

Optimal Application Scenarios in Industrial and Research Settings

Moderate-Temperature Polymer Processing Stabilization

The intermediate molecular weight and lipophilicity of 3-tert-butyl-4-hydroxyphenyl pentanoate (XLogP 4.4, MW 250 g/mol) make it a suitable candidate for stabilizing polyolefins and engineering plastics processed at temperatures between 180-220°C [1]. Its thermal stability profile, predicted to fall between short-chain esters (e.g., propanoates) and long-chain esters (e.g., stearyl esters), reduces volatilization losses compared to BHT while avoiding the cost and reduced antioxidant efficiency per unit mass associated with high-molecular-weight stabilizers like Irganox 1076 .

Synthesis of Non-Migrating Macromolecular Antioxidants

The ester functionality of 3-tert-butyl-4-hydroxyphenyl pentanoate provides a reactive handle for transesterification with hydroxyl-terminated polymers or polyols [1]. This enables the synthesis of non-migrating, polymer-bound antioxidants that meet stringent extraction regulations for food-contact materials and medical devices . Unlike BHT, which lacks this functional group, the pentanoate ester can be covalently incorporated into polymer backbones, permanently anchoring the antioxidant moiety and eliminating concerns over additive leaching [2].

Color-Sensitive Formulations Requiring Balanced Activity

The mono-tert-butyl substitution pattern of 3-tert-butyl-4-hydroxyphenyl pentanoate offers an intermediate level of steric hindrance that may provide a favorable balance between radical scavenging efficiency and color stability [1]. This characteristic is particularly relevant for transparent plastics, white goods, and other applications where the discoloration associated with highly hindered phenols (e.g., di-tert-butyl analogs) or the rapid oxidation products of non-hindered phenols is unacceptable . Formulators seeking an antioxidant with reduced color contribution may find this compound advantageous [2].

Application

Selection Property

Validation Focus

Moderate-temperature polymer stabilization

Volatility–migration balance

Thermal stability and extraction testing

Synthesis of non-migrating polymer-bound antioxidants

Ester functionality for transesterification

Grafting efficiency and extraction resistance

Color-sensitive polymer formulations

Steric hindrance and color stability

Discoloration assessment under processing

• [1] US4049713A. (1977). Esters and amides of trisubstituted hydroxyphenylalkanoic acids. United States Patent and Trademark Office. View Source
• [2] Pospíšil, J. (1993). Chemical and photochemical behaviour of phenolic antioxidants in polymer stabilization: A state of the art report, Part I. Polymer Degradation and Stability, 40(2), 217-232. View Source